Cas no 121219-85-0 (4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether)

4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether structure
121219-85-0 structure
Product Name:4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether
CAS No:121219-85-0
MF:C24H35F3O
MW:396.529318094254
CID:1211880
PubChem ID:600661
Update Time:2025-04-20

4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether Chemical and Physical Properties

Names and Identifiers

    • 4-{2-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]ethyl}phenyl trifluoromethyl ether
    • 4-Propyl-4'-{2-[4-(trifluoromethoxy)phenyl]ethyl}-1,1'-bi(cyclohexyl)
    • benzene, 1-[2-(4'-propyl[1,1'-bicyclohexyl]-4-yl)ethyl]-4-(trifluoromethoxy)-
    • 121219-85-0
    • SCHEMBL8447740
    • DTXSID601124091
    • SCHEMBL4803257
    • SCHEMBL4803252
    • 1-[2-[(trans,trans)-4a(2)-Propyl[1,1a(2)-bicyclohexyl]-4-yl]ethyl]-4-(trifluoromethoxy)benzene
    • SCHEMBL4803267
    • Inchi: 1S/C24H35F3O/c1-2-3-18-6-12-21(13-7-18)22-14-8-19(9-15-22)4-5-20-10-16-23(17-11-20)28-24(25,26)27/h10-11,16-19,21-22H,2-9,12-15H2,1H3
    • InChI Key: VVSFWVJTRCDPCX-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)CCC1CCC(CC1)C1CCC(CCC)CC1)(F)F

Computed Properties

  • Exact Mass: 396.26415
  • Monoisotopic Mass: 396.26400022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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